N-(6-bromo-1H-indazol-3-yl)cyclopropanecarboxamide

• Molecular Formula: C11H10BrN3O
• Molecular Weight: 280.12 g/mol
• IUPAC Name: N-(6-bromo-1H-indazol-3-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C11H10BrN3O/c12-7-3-4-8-9(5-7)14-15-10(8)13-11(16)6-1-2-6/h3-6H,1-2H2,(H2,13,14,15,16)
• InChI Key: VGLXPHXEBCVQOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)NC2=NNC3=C2C=CC(=C3)Br

Description

N-(6-bromo-1H-indazol-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C11H10BrN3O and its molecular weight is 280.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-1H-indazol-3-amine (4.24 g, 20 mmol) in pyridine (100 mL) was added cyclopropanecarbonyl chloride (1.83 mL, 20 mmol) dropwise at 0° C. The reaction mixture was stirred at this temperature for 4 hours. Once the reaction was completed, the solvent was removed in vacuo. The residue was dissolved in DMF, and water was added dropwise. The precipitated solid was filtered off and washed three times with hexanes (15 ml each). The product was dried in vacuo and used without further purification (4.3 g).